Cas no 1361844-05-4 (3,5-Dichloro-6'-fluoro-2'-methoxy-biphenyl)

• Product Name: 3,5-Dichloro-6'-fluoro-2'-methoxy-biphenyl
• CAS No: 1361844-05-4
• MF: C₁₃H₉Cl₂FO
• MW: 271.114365339279
• CID: 4993831
• Update Time: 2025-06-16

3,5-Dichloro-6'-fluoro-2'-methoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-6'-fluoro-2'-methoxy-biphenyl

• Inchi： 1S/C13H9Cl2FO/c1-17-12-4-2-3-11(16)13(12)8-5-9(14)7-10(15)6-8/h2-7H,1H3
• InChI Key： QFNLQMOCHMDWSA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=CC=CC=1OC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2

Additional information on 3,5-Dichloro-6'-fluoro-2'-methoxy-biphenyl

Introduction to 3,5-Dichloro-6'-fluoro-2'-methoxy-biphenyl (CAS No. 1361844-05-4)

3,5-Dichloro-6'-fluoro-2'-methoxy-biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1361844-05-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative, characterized by its distinct chloro and fluoro substituents along with a methoxy group, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry. The compound's molecular structure, featuring a biphenyl core with electron-withdrawing and electron-donating groups, contributes to its reactivity and potential applications in various chemical transformations.

The synthesis of 3,5-Dichloro-6'-fluoro-2'-methoxy-biphenyl involves a series of carefully orchestrated reactions that highlight the compound's versatility. The presence of chlorine atoms at the 3 and 5 positions enhances its electrophilic nature, making it susceptible to nucleophilic substitution reactions. Meanwhile, the fluoro group at the 6' position introduces fluorine's characteristic electronic effects, which can influence both the reactivity and the stability of the molecule. The methoxy group at the 2' position further modulates the electronic distribution, contributing to the compound's overall chemical behavior.

In recent years, 3,5-Dichloro-6'-fluoro-2'-methoxy-biphenyl has been explored as a key intermediate in the development of novel pharmaceutical agents. Its structural motif is reminiscent of many bioactive molecules that have shown promise in treating various diseases. Researchers have leveraged its framework to design compounds with enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have demonstrated its utility in generating inhibitors for enzymes involved in metabolic pathways and signaling cascades relevant to therapeutic intervention.

One of the most compelling aspects of 3,5-Dichloro-6'-fluoro-2'-methoxy-biphenyl is its role in medicinal chemistry. The combination of chloro, fluoro, and methoxy substituents provides a rich scaffold for derivatization, allowing chemists to fine-tune the properties of potential drug candidates. This flexibility has led to several patents and publications detailing novel derivatives with improved pharmacokinetic profiles and reduced toxicity. The compound's ability to serve as a building block for more complex molecules underscores its importance in drug discovery pipelines.

Moreover, the agrochemical industry has also recognized the potential of 3,5-Dichloro-6'-fluoro-2'-methoxy-biphenyl as a precursor for developing advanced crop protection agents. Its structural features are conducive to designing compounds that exhibit potent activity against pests and pathogens while maintaining environmental safety. Recent research has focused on synthesizing analogs of this biphenyl derivative that offer improved efficacy and reduced environmental impact compared to traditional agrochemicals.

The chemical reactivity of 3,5-Dichloro-6'-fluoro-2'-methoxy-biphenyl allows for diverse functionalization strategies, making it a versatile tool in synthetic organic chemistry. Researchers have utilized it in cross-coupling reactions, such as Suzuki-Miyaura couplings, to construct more complex aromatic systems. These reactions are particularly valuable in creating biaryl structures that are prevalent in many biologically active compounds. Additionally, the compound's compatibility with palladium-catalyzed transformations has opened up new avenues for constructing intricate molecular architectures.

From a computational chemistry perspective, 3,5-Dichloro-6'-fluoro-2'-methoxy-biphenyl has been studied to understand its electronic properties and intermolecular interactions. Advanced computational methods have been employed to predict its behavior in different environments, providing insights into how modifications to its structure can influence its biological activity. These studies not only enhance our fundamental understanding of organic chemistry but also guide experimental efforts toward developing more effective molecular probes.

The industrial production of 3,5-Dichloro-6'-fluoro-2'-methoxy-biphenyl requires precise control over reaction conditions to ensure high yields and purity. Manufacturers have developed optimized processes that minimize waste and energy consumption while maintaining consistent quality standards. These advancements reflect the growing emphasis on sustainable practices in chemical synthesis and highlight the compound's importance as both a research tool and an industrial intermediate.

Future research directions for 3,5-Dichloro-6'-fluoro-2'-methoxy-biphenyl may include exploring its potential in material science applications beyond pharmaceuticals and agrochemicals. Its unique electronic properties could make it useful in developing organic semiconductors or luminescent materials. As our understanding of molecular interactions deepens, new applications for this versatile biphenyl derivative are likely to emerge.